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Compound of Interest

Compound Name: Ceralasertib formate

Cat. No.: B15293697

Essential Safety and Handling Guide for
Ceralasertib Formate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Ceralasertib formate. The following procedural guidance is designed to
ensure the safe and effective use of this potent ATR kinase inhibitor in a laboratory setting.
Adherence to these protocols is critical for minimizing exposure risk and maintaining a safe
research environment.

Understanding the Compound

Ceralasertib formate is a potent and selective inhibitor of ATR (Ataxia Telangiectasia and
Rad3-related) kinase, a key enzyme in the DNA damage response pathway.[1][2] By inhibiting
ATR, Ceralasertib formate disrupts DNA repair mechanisms, which can lead to apoptosis in
cancer cells.[2] While a Safety Data Sheet (SDS) for the free base, Ceralasertib, classifies it as
not a hazardous substance or mixture, its biological activity warrants careful handling as a
potentially hazardous compound.[3] It is supplied as a solid powder and is intended for
research use only.[2][4]

Personal Protective Equipment (PPE)
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The primary goal of PPE is to create a barrier between the researcher and the chemical,
minimizing the risk of exposure through inhalation, skin contact, or eye contact.

Standard PPE Requirements

A baseline of personal protective equipment is mandatory for all procedures involving
Ceralasertib formate.

PPE Component Specification Rationale

Nitrile or other chemically
Gloves resistant gloves. Double Prevents skin contact.

gloving is recommended.

) Safety glasses with side Protects eyes from dust
Eye Protection . .
shields or safety goggles. particles and splashes.

Protects skin and personal
Lab Coat Standard laboratory coat. )
clothing.

Required in all laboratory )
Closed-toe Shoes ) Protects feet from spills.
settings.

Enhanced PPE for High-Risk Procedures

Certain procedures increase the risk of generating aerosols or dust. In these situations,
enhanced PPE is required.
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PPE Component Specification Rationale

Required when handling the

) ) A NIOSH-approved N95 or powder outside of a
Respiratory Protection ] ) )
higher-rated respirator. containment system (e.g.,
weighing).

_ _ Provides a more complete
Disposable, solid-front gown )

Gown o o barrier than a standard lab
with tight-fitting cuffs. .
coat.

Offers an additional layer of
) To be worn over safety ] )
Face Shield protection against splashes to

oggles.
gogg the face.

Operational Procedures and Handling

Proper handling procedures are essential to prevent contamination and accidental exposure.

Receiving and Storage

Parameter Specification

Shipping Condition Shipped at ambient temperature.[4]

Short-term Storage 0 - 4°C (days to weeks) in a dry, dark place.[4]
Long-term Storage -20°C (months to years) in a dry, dark place.[4]
Stock Solution Storage 0 - 4°C (short-term) or -20°C (long-term).[4]

Upon receipt, inspect the container for any damage. If the container is compromised, handle it
as a spill and follow the appropriate cleanup procedures.

Weighing and Reconstitution

Due to the risk of inhaling the fine powder, weighing and reconstitution of Ceralasertib formate
should be performed in a certified chemical fume hood or a powder containment hood.

Step-by-Step Reconstitution Protocol:
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Prepare the Workspace: Ensure the chemical fume hood is clean and uncluttered. Gather all
necessary materials, including the Ceralasertib formate vial, the appropriate solvent
(typically DMSO), and calibrated pipettes.[4]

Don Enhanced PPE: Wear double gloves, a disposable gown, safety goggles, and an N95
respirator.

Tare the Weighing Vessel: Inside the fume hood, place a sterile microcentrifuge tube or other
suitable container on a calibrated analytical balance and tare the balance.

Dispense the Powder: Carefully transfer the desired amount of Ceralasertib formate
powder to the tared vessel. Work slowly to minimize the creation of airborne dust.

Reconstitute the Compound: Add the appropriate volume of solvent to the powder to achieve
the desired stock concentration. Ceralasertib formate is soluble in DMSO.[4]

Ensure Complete Dissolution: Cap the vessel securely and vortex or sonicate as needed to
ensure the compound is fully dissolved.

Label and Store: Clearly label the stock solution with the compound name, concentration,
date, and your initials. Store as recommended in the table above.

Use in Cell Culture

When adding the Ceralasertib formate stock solution to cell culture media, perform the work in
a biological safety cabinet (BSC) to maintain sterility and containment.

Disposal Plan

All materials that come into contact with Ceralasertib formate should be treated as hazardous
chemical waste.
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Waste Stream Disposal Procedure

Contaminated gloves, gowns, weigh paper,

Solid Waste ] ) )
pipette tips, and empty vials.

Unused stock solutions and media containing

Liquid Waste )
Ceralasertib formate.

Follow all institutional and local regulations for the disposal of hazardous chemical waste. Do
not dispose of Ceralasertib formate waste down the drain or in the regular trash.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Incident First Aid / Spill Response

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.[3]

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.[3]

Move to fresh air immediately. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.[3]

Do not induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[3]

Wearing appropriate PPE, absorb the spill with

an inert material (e.g., vermiculite, sand) and
Small Spill place it in a sealed container for hazardous

waste disposal. Clean the spill area with a

suitable decontaminating solution.

Evacuate the area and contact your institution's
Large Spill environmental health and safety (EHS)

department immediately.

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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